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Comparative Efficacy of sEH Inhibitors

The table below summarizes the efficacy data for various sEH inhibitors from preclinical studies. It is crucial

to note that these results were obtained from different experimental models and studies; direct

comparative efficacy cannot be established.

Inhibitor
Name

Experimental
Model

Primary Efficacy
Outcome

Reported
Result

Key Findings &
Additional Effects

| GSK2188931B (Synthetic) | Rat model of post-Myocardial Infarction (MI) [1] | Improvement in Left

Ventricular Ejection Fraction (LVEF) | LVEF: 43 ± 2% (MI+GSK) vs. 30 ± 2% (MI+Vehicle) [1] | •

Attenuated fibrosis in non-infarct and peri-infarct zones. • Reduced macrophage infiltration. • Reduced

hypertrophy and collagen synthesis in cardiac cells in vitro. | | TPPU (Synthetic) | PS19 mouse model of

tauopathy (Alzheimer's) [2] | Improvement in cognitive function (Novel Object Recognition) | Data not fully

quantified in abstract; reported significant improvement [2] | • Reduced Tau pathology and microglial

reactivity. • Rescued neuronal cell loss. • Enhanced synaptic density in human iPSC-derived neurons. | |

EC5026 (Synthetic) | Rat model of docetaxel-induced peripheral neuropathy [3] | Relief from tactile

allodynia and cold sensitivity | Dose-dependent pain relief and blocked neuropathy with prophylactic

administration [3] | • No negative impact on motor skills. • Did not affect docetaxel pharmacokinetics. | |

MMU (Natural, from P. brazzeana) | Rat inflammatory pain model [4] | Reduction of inflammatory pain |

Data not fully quantified in abstract; reported effective reduction of pain [4] | • IC₅₀ for human sEH: 92 nM.
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• One of the most potent natural sEH inhibitors identified. | | AUDA-nBE (Synthetic) | Preclinical models of

inflammation and colitis-associated cancer [5] | Reduction of inflammation and ulcer formation | Data not

fully quantified in abstract; reported protective effects [5] | • Reduced progression from chronic colitis to

cancer in animal models. CYP [color="#5F6368"] CYP -> EETs [color="#34A853"] EETs -> sEH

[color="#5F6368"] sEH -> DHETs [color="#EA4335"] sEHi -> sEH [label=" Inhibits" color="#4285F4"

style="dashed"]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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